Cas no 349117-88-0 (3-Iodo-N-propylbenzamide)

3-Iodo-N-propylbenzamide structure
3-Iodo-N-propylbenzamide structure
Product Name:3-Iodo-N-propylbenzamide
CAS No:349117-88-0
MF:C10H12INO
MW:289.112854957581
CID:1466809
PubChem ID:3409108
Update Time:2025-04-20

3-Iodo-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-iodo-N-propyl-
    • BS-32313
    • RUOVLGURVMUCPS-UHFFFAOYSA-N
    • AKOS008914748
    • N-n-propyl-3-iodobenzamide
    • 349117-88-0
    • 3-iodo-N-propylbenzamide
    • SCHEMBL1927576
    • CS-0209853
    • 3-Iodo-N-propylbenzamide
    • Inchi: 1S/C10H12INO/c1-2-6-12-10(13)8-4-3-5-9(11)7-8/h3-5,7H,2,6H2,1H3,(H,12,13)
    • InChI Key: RUOVLGURVMUCPS-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)C(NCCC)=O

Computed Properties

  • Exact Mass: 288.99596
  • Monoisotopic Mass: 288.99636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

3-Iodo-N-propylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$64.00 2023-05-18
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$75.00 2023-05-18
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$98.00 2023-05-18
A2B Chem LLC
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$97.00 2024-04-20
A2B Chem LLC
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$271.00 2024-04-20
A2B Chem LLC
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$467.00 2024-04-20
A2B Chem LLC
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